5-(2-chloro-4-fluorobenzyl)-3-(2-methoxybenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 5-[(2-chloro-4-fluorophenyl)methyl]-3-[(2-methoxyphenyl)methyl]-8-methylpyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C26H21ClFN3O2/c1-16-7-10-22-20(11-16)24-25(31(22)14-17-8-9-19(28)12-21(17)27)26(32)30(15-29-24)13-18-5-3-4-6-23(18)33-2/h3-12,15H,13-14H2,1-2H3
• InChI Key: HRECRNWKPSNVHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=CC=C4OC)CC5=C(C=C(C=C5)F)Cl
• Molecular Formula: C26H21ClFN3O2
• Molecular Weight: 461.9 g/mol

Description

5-(2-chloro-4-fluorobenzyl)-3-(2-methoxybenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C26H21ClFN3O2 and its molecular weight is 461.92. The purity is usually 95%.
BenchChem offers high-quality 5-(2-chloro-4-fluorobenzyl)-3-(2-methoxybenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(2-chloro-4-fluorobenzyl)-3-(2-methoxybenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Hepatitis B Virus Inhibition

A novel synthesis method for a compound closely related to 5-(2-chloro-4-fluorobenzyl)-3-(2-methoxybenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one has been developed. This compound has been evaluated for its potential as a new inhibitor of the Hepatitis B virus (HBV). The study involves X-ray crystal structure analysis, Hirshfeld surface analysis, and molecular docking studies. The compound exhibited nanomolar inhibitory activity against HBV in vitro, indicating its potential as a therapeutic agent for hepatitis B (Ivashchenko et al., 2019).

Antimicrobial and Anti-inflammatory Activities

Research has also focused on the synthesis of derivatives related to the chemical structure , assessing their analgesic and anti-inflammatory activities. Several compounds have shown equal or greater potency compared to indomethacin, a standard drug, in acute and chronic animal models of inflammation and pain. This research highlights the potential of these compounds in developing new anti-inflammatory and analgesic drugs (Muchowski et al., 1985).

Cytotoxic Activities

A series of isatin derivatives, including compounds related to 5-(2-chloro-4-fluorobenzyl)-3-(2-methoxybenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one , were synthesized and evaluated for their cytotoxic activities against various cancer cell lines. The study revealed that certain compounds exhibit significant in vitro cytotoxic activities, highlighting their potential as leads in the development of new anticancer agents (Reddy et al., 2013).

Larvicidal Activity

Another study explored the synthesis of pyrimidine derivatives linked with morpholinophenyl rings, assessing their larvicidal activity against third instar larvae. The results demonstrated significant activity, suggesting these compounds as potential larvicides for controlling mosquito populations, thus contributing to the prevention of mosquito-borne diseases (Gorle et al., 2016).